REACTION_CXSMILES
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C1N=CN(C(N2C=NC=C2)=O)C=1.[C:13]([OH:22])(=[O:21])[C:14]1[C:15](=[CH:17][CH:18]=[CH:19][CH:20]=1)[OH:16].[CH:23](O)([CH3:25])[CH3:24].O>CN(C=O)C>[OH:16][C:15]1[CH:17]=[CH:18][CH:19]=[CH:20][C:14]=1[C:13]([O:22][CH:23]([CH3:25])[CH3:24])=[O:21]
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Name
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Quantity
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2.34 g
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Type
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reactant
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Smiles
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C1=CN(C=N1)C(=O)N2C=CN=C2
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)(=O)O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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2.8 mL
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Type
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reactant
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Smiles
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C(C)(C)O
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 50° C. for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The reaction mixture was stirred at 50° C. for 16 h
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Duration
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16 h
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Type
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CUSTOM
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Details
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to reach r.t
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Type
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EXTRACTION
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Details
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extracted with Et2O (2×40 mL)
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Type
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WASH
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Details
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The organic layer was washed with NaHCO3 (20 mL, saturated aqueous solution)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4 (anhydrous)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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chromatographed on SiO2 (5% EtOAc/hexanes)
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Reaction Time |
4 h |
Name
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Type
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product
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Smiles
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OC1=C(C(=O)OC(C)C)C=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 1.395 g | |
YIELD: PERCENTYIELD | 54% | |
YIELD: CALCULATEDPERCENTYIELD | 53.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |